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Compound of Interest

Compound Name: 3-Bromo-7-azaindole

Cat. No.: B143151 Get Quote

Essential Safety and Handling Guide for 3-Bromo-7-
azaindole
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the proper handling and

disposal of 3-Bromo-7-azaindole (CAS Number: 74420-15-8). Adherence to these procedures

is vital for ensuring laboratory safety and minimizing risks associated with this chemical.

Chemical Overview and Hazards:

3-Bromo-7-azaindole is a yellow solid used as a reagent in the preparation of biologically

active azaindoles.[1][2] It is classified as a hazardous substance with the following primary

concerns[3]:

Acute Oral Toxicity: Toxic if swallowed.[3]

Skin Irritation: Causes skin irritation.[3]

Serious Eye Damage: Causes serious eye damage.[3]

Respiratory Irritation: May cause respiratory irritation.[3]
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Due to these hazards, it is imperative to use appropriate personal protective equipment (PPE)

and follow strict handling protocols.

Personal Protective Equipment (PPE)
The selection of PPE is critical to prevent exposure. The following table summarizes the

recommended PPE for various laboratory activities involving 3-Bromo-7-azaindole.

Activity
Eye/Face

Protection
Hand Protection

Respiratory

Protection

Protective

Clothing

Weighing and

preparing

solutions

Chemical splash

goggles or a face

shield.[1][4]

Chemical-

resistant gloves

(e.g., nitrile).[3]

[5]

N95 dust mask

or a respirator if

dust is

generated.[3][4]

Laboratory coat.

[1]

Conducting

reactions and

transfers

Chemical splash

goggles.[5]

Chemical-

resistant gloves.

[3]

Work in a well-

ventilated area or

a chemical fume

hood.[1]

Laboratory coat.

[1]

Handling spills

Chemical splash

goggles and a

face shield.[1]

Heavy-duty,

chemical-

resistant gloves.

Air-purifying

respirator with

appropriate

cartridges.[6]

Chemical-

resistant suit or

apron.[6][7]

Waste disposal
Chemical splash

goggles.[5]

Chemical-

resistant gloves.

[3]

Not generally

required if

handling sealed

containers.

Laboratory coat.

[1]

Operational and Disposal Plans
Handling Procedures:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[8]
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Engineering Controls: All work with 3-Bromo-7-azaindole powder should be conducted in a

well-ventilated area, preferably within a chemical fume hood, to avoid the formation and

inhalation of dust.[1]

Weighing: When weighing the solid, do so in a fume hood or a ventilated balance enclosure

to minimize dust exposure.

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Personal Hygiene: Wash hands thoroughly after handling the chemical, even if gloves were

worn.[1] Do not eat, drink, or smoke in the laboratory.[8]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[8]

Keep away from strong oxidizing agents and strong acids.[8]

The designated storage area should be locked.[1]

Spill Management:

Evacuate: Evacuate the immediate area.

Ventilate: Ensure adequate ventilation.

Containment: Wearing appropriate PPE, sweep up the spilled solid, avoiding dust

generation, and place it into a suitable container for disposal.[8]

Decontamination: Clean the spill area with an appropriate solvent and then wash with soap

and water.

Disposal:

Dispose of unused product and contaminated materials as hazardous waste.[1]

Consult with your institution's environmental health and safety (EHS) office for specific

disposal protocols and to ensure compliance with local, regional, and national regulations.[8]
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Do not empty into drains.[8]

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling 3-Bromo-7-
azaindole in a laboratory setting.
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Preparation
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Conduct Experiment
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Caption: Workflow for handling 3-Bromo-7-azaindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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